molecular formula C7H3ClFNO4 B1166586 Sec translocase, bacterial CAS No. 119129-39-4

Sec translocase, bacterial

Cat. No. B1166586
CAS RN: 119129-39-4
InChI Key:
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Description

Sec translocase, bacterial, also known as Sec translocase, bacterial, is a useful research compound. Its molecular formula is C7H3ClFNO4. The purity is usually 95%.
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properties

CAS RN

119129-39-4

Product Name

Sec translocase, bacterial

Molecular Formula

C7H3ClFNO4

Molecular Weight

0

synonyms

Sec translocase, bacterial

Origin of Product

United States

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